6-(Ethylamino)pyridazine-3-carboxylic acid
Description
“6-(Ethylamino)pyridazine-3-carboxylic Acid” is a chemical compound with the CAS number 1183245-80-8 . It is a specialty chemical that can be used in scientific research .
Molecular Structure Analysis
The molecular formula of “6-(Ethylamino)pyridazine-3-carboxylic Acid” is C7H9N3O2 . The molecular weight is 167.17 .Scientific Research Applications
Antimicrobial Activity
Pyridazine and pyridazinone derivatives have shown a wide range of pharmacological activities, including antimicrobial properties . This makes them potentially useful in the development of new antibiotics or antiviral drugs.
Antidepressant Properties
These compounds have also been associated with antidepressant effects . This suggests they could be used in the treatment of mood disorders.
Antihypertensive Effects
Pyridazine and pyridazinone derivatives have demonstrated antihypertensive activity , indicating potential use in managing high blood pressure.
Anticancer Applications
These compounds have shown anticancer properties , suggesting they could be used in the development of new cancer therapies.
Antiplatelet Activity
Some derivatives, such as 4-cyano-6-phenyl-5-substituted-3(2H)-pyridazinones, have shown promising antiplatelet activity , which could be useful in preventing blood clots.
Antiulcer Properties
Pyridazine and pyridazinone derivatives have demonstrated antiulcer properties , indicating potential use in the treatment of peptic ulcers.
Herbicidal Applications
Various pyridazinone derivatives are well known as agrochemicals . They could be used in the development of new herbicides.
Anti-Inflammatory and Analgesic Properties
Substantial numbers of pyridazines and pyridazinones containing different moieties or substituents have been demonstrated to possess anti-inflammatory and analgesic properties , suggesting potential use in pain management and treatment of inflammatory conditions.
properties
IUPAC Name |
6-(ethylamino)pyridazine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2/c1-2-8-6-4-3-5(7(11)12)9-10-6/h3-4H,2H2,1H3,(H,8,10)(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCMSODKWJRJTFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NN=C(C=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Ethylamino)pyridazine-3-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-ethyl-4-iodo-3-[(3,3,3-trifluoropropoxy)methyl]-1H-pyrazole](/img/structure/B2634027.png)
![1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2,6-dimethylpiperidine](/img/structure/B2634028.png)
![N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-bromobenzamide](/img/structure/B2634031.png)
![4-[(4-Methylphenyl)methyl]-1,4-thiazinane 1,1-dioxide;hydrochloride](/img/structure/B2634038.png)
![4-(4-isopropylbenzyl)-1-((4-methylbenzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one](/img/structure/B2634042.png)
